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Abstract
Quinosol, the sulfate salt of 8-hydroxyquinoline, is a versatile heterocyclic compound with a

long history of use as an antiseptic and disinfectant. While its antimicrobial properties are well-

established, emerging research has unveiled a broader spectrum of biological activities,

positioning Quinosol and its derivatives as compounds of significant interest for drug

development. This technical guide provides an in-depth review of the multifaceted biological

activities of Quinosol, with a focus on its antimicrobial, anticancer, and anti-inflammatory

effects. The primary mechanisms of action, including metal chelation and modulation of critical

signaling pathways, are detailed. This document summarizes quantitative data on its efficacy,

outlines key experimental protocols for its evaluation, and presents visual diagrams of its

molecular interactions to serve as a comprehensive resource for researchers, scientists, and

drug development professionals.

Introduction
8-Hydroxyquinoline (8-HQ), the active component of Quinosol, is a small, planar, and lipophilic

molecule known for its potent ability to chelate metal ions. Quinosol, also known as 8-

hydroxyquinoline sulfate or oxyquinoline sulfate, is a pale yellow crystalline powder that is

soluble in water. This solubility enhances its utility in various formulations. Historically,

Quinosol has been widely employed in agriculture as a fungicide to control diseases like grey

mold and in pharmaceuticals as a topical antiseptic and preservative. Its biological activities are
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largely attributed to the 8-hydroxyquinoline moiety, which is considered a "privileged scaffold" in

medicinal chemistry due to its capacity to interact with a wide range of biological targets.

Mechanisms of Action
The biological effects of Quinosol and its derivatives are mediated through several distinct

mechanisms, with metal chelation being the most prominent. For the broader class of related

quinolone antibiotics, direct enzyme inhibition is the primary mode of action.

Metal Chelation
The defining mechanism for 8-hydroxyquinoline's bioactivity is its function as a powerful

chelating agent. The nitrogen atom in the quinoline ring and the oxygen of the hydroxyl group

at the 8-position form a stable pincer-like configuration that binds to divalent metal ions such as

iron (Fe²⁺), copper (Cu²⁺), and zinc (Zn²⁺). This action is fundamental to its antimicrobial

effects, as it sequesters trace metals essential for the survival and enzymatic function of

microorganisms, thereby inhibiting their growth. In the context of anticancer activity, this

chelation ability is also crucial. The formation of lipophilic metal-8-HQ complexes allows for the

transport of these ions across cell membranes, disrupting cellular metal homeostasis and

triggering events like DNA damage and apoptosis.

To cite this document: BenchChem. [A Comprehensive Review of the Biological Activities of
Quinosol (8-Hydroxyquinoline Sulfate)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7768000#a-comprehensive-review-of-quinosol-s-
biological-activities]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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